4-[(5-Chloro-2-hydroxy-4-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one
4-[(5-Chloro-2-hydroxy-4-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
15394-93-1
VCID:
VC0107700
InChI:
InChI=1S/C16H12ClN5O4/c1-9-15(16(24)21(20-9)10-5-3-2-4-6-10)19-18-12-7-11(17)13(22(25)26)8-14(12)23/h2-8,15,23H,1H3
SMILES:
CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3
Molecular Formula:
C16H12ClN5O4
Molecular Weight:
373.75 g/mol
4-[(5-Chloro-2-hydroxy-4-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one
CAS No.: 15394-93-1
Main Products
VCID: VC0107700
Molecular Formula: C16H12ClN5O4
Molecular Weight: 373.75 g/mol
CAS No. | 15394-93-1 |
---|---|
Product Name | 4-[(5-Chloro-2-hydroxy-4-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one |
Molecular Formula | C16H12ClN5O4 |
Molecular Weight | 373.75 g/mol |
IUPAC Name | 4-[(5-chloro-2-hydroxy-4-nitrophenyl)diazenyl]-5-methyl-2-phenyl-4H-pyrazol-3-one |
Standard InChI | InChI=1S/C16H12ClN5O4/c1-9-15(16(24)21(20-9)10-5-3-2-4-6-10)19-18-12-7-11(17)13(22(25)26)8-14(12)23/h2-8,15,23H,1H3 |
Standard InChIKey | OCHUAUMRDIMADH-UHFFFAOYSA-N |
SMILES | CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3 |
Canonical SMILES | CC1=NN(C(=O)C1N=NC2=CC(=C(C=C2O)[N+](=O)[O-])Cl)C3=CC=CC=C3 |
PubChem Compound | 84891 |
Last Modified | Nov 11 2021 |
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